Cas no 926228-91-3 (2-(2-Methoxy-N-methylacetamido)acetic acid)

• Product Name: 2-(2-Methoxy-N-methylacetamido)acetic acid
• CAS No: 926228-91-3
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD09049704
• CID: 4720034
• PubChem ID: 16777253
• Update Time: 2025-08-05

2-(2-Methoxy-N-methylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-N-methylacetamido)acetic acid
• 2-[(2-METHOXYACETYL)(METHYL)AMINO]ACETIC ACID
• NE29469
• (2-methoxy-N-methylacetamido)acetic acid
• BB 0261420
• Z85895324

• MDL： MFCD09049704
• Inchi： 1S/C6H11NO4/c1-7(3-6(9)10)5(8)4-11-2/h3-4H2,1-2H3,(H,9,10)
• InChI Key： KIAUQLWVQFRPCR-UHFFFAOYSA-N
• SMILES： O(C)CC(N(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Topological Polar Surface Area: 66.8

Additional information on 2-(2-Methoxy-N-methylacetamido)acetic acid

Comprehensive Overview of 2-(2-Methoxy-N-methylacetamido)acetic acid (CAS No. 926228-91-3): Properties, Applications, and Industry Insights

2-(2-Methoxy-N-methylacetamido)acetic acid (CAS No. 926228-91-3) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This N-methylacetamido derivative, characterized by its methoxy and acetic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₁₁NO₄, and molecular weight of 161.16 g/mol make it a candidate for targeted drug design, particularly in modifying peptide stability and bioavailability.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 2-(2-Methoxy-N-methylacetamido)acetic acid. Researchers are exploring its role in biodegradable polymer formulations and low-toxicity catalysts, aligning with the global push for eco-friendly industrial processes. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for applications in GMP-compliant pharmaceutical manufacturing.

The compound’s solubility profile (soluble in polar solvents like water, methanol, and DMSO) enhances its utility in drug delivery systems. Patent analyses reveal its incorporation into prodrug architectures for improved membrane permeability, addressing a key challenge in oral bioavailability optimization—a hot topic in small-molecule drug development forums. Computational studies also highlight its potential as a hydrogen bond acceptor in molecular docking simulations.

In the context of personalized medicine, 926228-91-3 is being investigated for structure-activity relationship (SAR) studies. Its methoxy group offers metabolic stability, while the acetic acid moiety enables conjugation with biologics—an approach gaining momentum in ADC (antibody-drug conjugate) therapeutics. Industry reports correlate its demand growth with the expanding peptidomimetics market, projected to exceed $5 billion by 2028.

Quality control protocols for CAS 926228-91-3 emphasize residual solvent monitoring and chiral purity verification, reflecting stringent regulatory requirements. Storage recommendations (-20°C under inert atmosphere) ensure stability, while QSAR modeling data suggest low environmental persistence—a factor increasingly scrutinized under REACH regulations.

Emerging applications include its use as a linker molecule in proteolysis-targeting chimeras (PROTACs) and click chemistry reactions. The compound’s logP value (~0.4) indicates favorable pharmacokinetic properties, making it relevant to CNS drug discovery pipelines. Recent publications also explore its derivatization for fluorescent probes in live-cell imaging.

For procurement specialists, technical specifications of 2-(2-Methoxy-N-methylacetamido)acetic acid should include certificates of analysis (CoA) detailing heavy metal content and HPLC chromatograms. Suppliers increasingly offer custom synthesis services for isotopic-labeled variants (¹³C, ²H) to support metabolomics research.